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Compound of Interest

Compound Name: 5-Nitro-1,2-benzisoxazole

Cat. No.: B1295443 Get Quote

Essential safety protocols and logistical plans are critical for the secure and effective handling

of 5-Nitro-1,2-benzisoxazole in a laboratory setting. This guide provides detailed procedural

information for researchers, scientists, and drug development professionals, focusing on

personal protective equipment (PPE), operational plans, and disposal methods to ensure a

safe research environment.

Hazard and Exposure Data
While specific occupational exposure limits for 5-Nitro-1,2-benzisoxazole have not been

established, the compound is known to be hazardous. The following table summarizes its

classification and potential health effects.

Hazard Classification Potential Health Effects

Acute Toxicity (Oral, Dermal, Inhalation)
Harmful if swallowed, in contact with skin, or if

inhaled.[1]

Skin Corrosion/Irritation Causes skin irritation.[1]

Serious Eye Damage/Eye Irritation Causes serious eye irritation.[1]

Specific Target Organ Toxicity May cause respiratory irritation.[1]
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A multi-layered approach to PPE is mandatory to minimize exposure risk.

1. Engineering Controls:

Always handle 5-Nitro-1,2-benzisoxazole in a well-ventilated area, preferably within a

certified chemical fume hood.[1][2]

2. Hand Protection:

Wear chemical-resistant gloves, such as nitrile or neoprene.[3]

Gloves should have a minimum thickness of 0.35 mm for general applications.[1]

Inspect gloves for any signs of degradation or perforation before each use.

Change gloves every 30 to 60 minutes, or immediately if contamination is suspected.

3. Eye and Face Protection:

Wear chemical safety goggles that conform to EN 166 (EU) or NIOSH (US) standards.[4]

In situations with a higher risk of splashing, a full-face shield should be worn in addition to

safety goggles.[3]

4. Body Protection:

Wear a flame-resistant lab coat.[2][3]

Ensure the lab coat has long sleeves and is fully buttoned.

For tasks with a higher potential for contamination, consider an impervious gown.

5. Respiratory Protection:

If handling the compound as a powder outside of a fume hood, or if aerosol generation is

possible, a full-face respirator with appropriate cartridges should be used.[2][4]
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A systematic workflow is essential for the safe handling and disposal of 5-Nitro-1,2-
benzisoxazole.

Handling Procedure:

Preparation: Before handling, ensure all necessary PPE is donned correctly and the

chemical fume hood is functioning properly.

Weighing and Transfer: Conduct all weighing and transferring of the solid compound within

the fume hood to minimize dust inhalation. Use non-sparking tools.[2]

Solution Preparation: When preparing solutions, add the solid 5-Nitro-1,2-benzisoxazole to

the solvent slowly to avoid splashing.

Storage: Store the compound in a tightly closed, properly labeled container in a cool, dry,

and well-ventilated area, away from incompatible materials.[1][2] Recommended storage

temperature is 2-8°C.[1]

Spill Management:

Evacuation: In the event of a spill, evacuate all non-essential personnel from the area.

Ventilation: Ensure the area is well-ventilated.

Containment: For small spills, use an inert absorbent material to contain the substance.[1]

Cleanup: Wearing appropriate PPE, carefully collect the spilled material and place it in a

sealed container for disposal.[1]

Decontamination: Clean the spill area thoroughly with soap and water.[1]

Disposal Plan:

All waste containing 5-Nitro-1,2-benzisoxazole, including contaminated labware and PPE,

must be treated as hazardous waste.

Collect waste in a designated, labeled, and sealed container.
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Dispose of the hazardous waste through a licensed professional waste disposal service,

following all local, state, and federal regulations.[1] High-temperature incineration is a typical

disposal method for nitroaromatic compounds.[5]

Emergency Procedures
In case of accidental exposure, immediate action is critical.

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes and remove contaminated clothing.[2] Seek medical attention if irritation persists.

[1]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open.[2] Seek immediate medical attention.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.[2] Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[2] Seek immediate medical

attention.
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Workflow for Safe Handling of 5-Nitro-1,2-benzisoxazole
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Caption: A flowchart outlining the key steps for the safe handling of 5-Nitro-1,2-benzisoxazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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